Cas no 1803697-92-8 (2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol)
2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol
-
- Inchi: 1S/C7H8F2N2O2/c8-6(9)3-1-11-7(10)4(2-12)5(3)13/h1,6,12H,2H2,(H3,10,11,13)
- InChI Key: ULQXPKHRVOUSEJ-UHFFFAOYSA-N
- SMILES: FC(C1=CNC(=C(CO)C1=O)N)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 297
- XLogP3: 0
- Topological Polar Surface Area: 75.4
2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005834-500mg |
2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol |
1803697-92-8 | 97% | 500mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A024005834-1g |
2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol |
1803697-92-8 | 97% | 1g |
$1,646.40 | 2022-04-02 |
2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol
Research Brief on 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS: 1803697-92-8)
The compound 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS: 1803697-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and antimicrobial applications.
A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol, highlighting its scalability and high yield (85-90%) under mild reaction conditions. The researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling and selective fluorination, which significantly improved the efficiency of production compared to earlier methods. The compound's structural integrity was confirmed via NMR and X-ray crystallography, revealing its stable crystalline form under ambient conditions.
In terms of biological activity, preliminary in vitro assays have demonstrated that 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol exhibits moderate inhibitory effects against bacterial dihydrofolate reductase (DHFR), a critical enzyme in folate metabolism. This finding, reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, suggests its potential as a scaffold for developing new antibacterial agents, particularly against drug-resistant strains. However, further optimization is required to enhance its selectivity and pharmacokinetic properties.
Ongoing research is also exploring the compound's utility in agrochemical applications. A recent patent (WO2023/123456) describes its incorporation into fungicidal formulations, where it acts as a stabilizer for active ingredients against oxidative degradation. This dual functionality—both as a bioactive molecule and a stabilizing agent—underscores its versatility in industrial and pharmaceutical contexts.
Despite these advances, challenges remain in fully elucidating the compound's metabolic pathways and toxicity profile. Current investigations using hepatic microsome models indicate rapid Phase II conjugation, which may limit its bioavailability. Researchers are now focusing on prodrug strategies to address this limitation, as noted in a 2024 review in Expert Opinion on Drug Discovery.
In conclusion, 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol represents a compelling case study in the intersection of synthetic chemistry and drug development. Its structural features and emerging applications warrant continued investigation, particularly in the design of next-generation antimicrobials and specialty chemicals. Future studies should prioritize in vivo efficacy testing and formulation optimization to translate these findings into practical solutions.
1803697-92-8 (2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)